Cas no 103796-34-5 (4,5-Diethoxy-2-nitrobenzoicacid)

• Product Name: 4,5-Diethoxy-2-nitrobenzoicacid
• CAS No: 103796-34-5
• MF: C₁₁H₁₃NO₆
• MW: 255.224023580551
• CID: 62413
• PubChem ID: 11680421
• Update Time: 2025-04-18

4,5-Diethoxy-2-nitrobenzoicacid Chemical and Physical Properties

Names and Identifiers

• 4,5-Diethoxy-2-nitrobenzoic acid
• Benzoic acid, 4,5-diethoxy-2-nitro-
• Benzoic acid,4,5-diethoxy-2-nitro-
• DTXSID30470515
• CS-0003927
• 4,5-DIETHOXY-2-NITRO BENZOIC ACID
• A800806
• FT-0654418
• 4,5-diethoxy-2-nitro-benzoic Acid
• AC-23687
• 4,5-DIETHOXY-2-NITROBENZOICACID
• SCHEMBL13948927
• F20896
• 103796-34-5
• AKOS009324732
• 4,5-Diethoxy-2-nitrobenzoicacid

• MDL： MFCD11044852
• Inchi： 1S/C11H13NO6/c1-3-17-9-5-7(11(13)14)8(12(15)16)6-10(9)18-4-2/h5-6H,3-4H2,1-2H3,(H,13,14)
• InChI Key： FULLWXSFKCFUCD-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(=O)O)C(=CC=1OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 255.07429
• Monoisotopic Mass: 255.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.310
• Melting Point: 142-145 ºC
• Boiling Point: 424.826 °C at 760 mmHg
• Flash Point: 424.826 °C at 760 mmHg
• Refractive Index: 1.553
• PSA: 98.9
• LogP: 2.61360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives